N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C15H18N4O5S/c1-17(2)25(23,24)11-7-5-10(6-8-11)14(21)16-12-9-13(20)19(4)15(22)18(12)3/h5-9H,1-4H3,(H,16,21)
• InChI Key: XUNRAYYIIHLBGA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C15H18N4O5S
• Molecular Weight: 366.4 g/mol

Description

N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide, also known as DMSB, is a synthetic compound that has been widely used in scientific research. DMSB is a member of the benzamide class of compounds and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide is based on its ability to bind to zinc ions. This compound has a high affinity for zinc ions and forms a stable complex with them. This complex can then be detected using fluorescence spectroscopy. This compound has been found to be highly selective for zinc ions and does not interfere with other metal ions such as copper, iron, or calcium.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. One of the most significant effects of this compound is its ability to induce apoptosis in cancer cells. This compound has also been found to inhibit the growth of tumor cells in vitro and in vivo. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide in lab experiments is its high selectivity for zinc ions. This makes it an excellent tool for studying the role of zinc ions in biological processes. In addition, this compound is relatively easy to synthesize and has a long shelf life. However, one of the limitations of using this compound is its high toxicity. This compound has been found to be toxic to both cancer and normal cells at high concentrations.

Future Directions

There are several future directions for research on N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide. One area of research is the development of new fluorescent probes based on the structure of this compound. These probes could be used to detect other metal ions or to target specific biological processes. Another area of research is the development of new derivatives of this compound with improved selectivity and reduced toxicity. Finally, this compound could be used as a starting point for the development of new anticancer drugs with improved efficacy and reduced side effects.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. Its high selectivity for zinc ions makes it an excellent tool for studying the role of zinc ions in biological processes. This compound has a range of biochemical and physiological effects and has been found to have anti-inflammatory, antioxidant, and anticancer properties. There are several future directions for research on this compound, including the development of new fluorescent probes and the development of new derivatives with improved selectivity and reduced toxicity.

Synthesis Methods

The synthesis of N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide involves the reaction of 4-(dimethylsulfamoyl)benzoic acid with 1,3-dimethyl-2,6-dioxopyrimidine-4-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction takes place in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and is typically carried out under an inert atmosphere.

Scientific Research Applications

N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide has been used in a wide range of scientific research applications. One of the most common applications of this compound is as a fluorescent probe for the detection of zinc ions in biological systems. This compound has also been used as a tool for studying the role of zinc ions in various biological processes such as apoptosis, cell proliferation, and gene expression.